Cas no 106038-85-1 (Phenol, 2-[[(4-bromophenyl)imino]methyl]-4-methyl-)

Phenol, 2-[[(4-bromophenyl)imino]methyl]-4-methyl- structure
106038-85-1 structure
Product Name:Phenol, 2-[[(4-bromophenyl)imino]methyl]-4-methyl-
CAS No:106038-85-1
MF:C14H12BrNO
MW:290.15518283844
CID:1170077
PubChem ID:641199
Update Time:2025-04-20

Phenol, 2-[[(4-bromophenyl)imino]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[[(4-bromophenyl)imino]methyl]-4-methyl-
    • 6-[(4-bromoanilino)methylidene]-4-methylcyclohexa-2,4-dien-1-one
    • DTXSID10425563
    • AKOS024361143
    • 106038-85-1
    • Inchi: 1S/C14H12BrNO/c1-10-2-7-14(17)11(8-10)9-16-13-5-3-12(15)4-6-13/h2-9,17H,1H3/b16-9+
    • InChI Key: DWNCSNIUZFEISK-CXUHLZMHSA-N
    • SMILES: BrC1C=CC(=CC=1)/N=C/C1=C(C=CC(C)=C1)O

Computed Properties

  • Exact Mass: 289.01026
  • Monoisotopic Mass: 289.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59
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